3-(5-Nitrofuran-2-yl)-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde

• CAS RN: 61619-66-7
• Molecular Formula: C11H11N3O4
• Molecular Weight: 249.22 g/mol
• IUPAC Name: 3-(5-nitrofuran-2-yl)-1-propan-2-ylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C11H11N3O4/c1-7(2)13-5-8(6-15)11(12-13)9-3-4-10(18-9)14(16)17/h3-7H,1-2H3
• InChI Key: SZJJFHMSFBZIAW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)C2=CC=C(O2)[N+](=O)[O-])C=O

Description

3-(5-Nitrofuran-2-yl)-1-(propan-2-yl)-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H11N3O4 and its molecular weight is 249.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Add 10 g of 3-(5-nitro-2-furyl)-1H-pyrazole-4-carboxaldehyde to a suspension of 1.6 g of 80% sodium hydride in 100 ml of dimethylformamide under nitrogen at 10° to 20° C. Add 7.1 g of isopropyl bromide to the resulting admixture and then stir it for 4 hours at 40° C and 7 hours at 50° C. Mix 0.8 ml of glacial acetic acid therein to obtain (after addition to 190 g of ice and water) 8.9 g of product. Recrystallize three times from dimethylformamide and water to obtain 1-isopropyl-3-(5-nitro-2-furyl)pyrazole-4-carboxaldehyde [m.p. 168.5° to 170.5° C]. Evaporate the mother liquor and chromatograph the residue to obtain 1-isopropyl-5-(5-nitro-2-furyl)pyrazole-4-carboxaldehyde.

Synthesis routes and methods II

Procedure details